Cas no 1806868-94-9 (2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806868-94-9
• MF: C₉H₄ClF₂N₃
• MW: 227.597967147827
• CID: 4868852
• Update Time: 2025-06-12

2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H4ClF2N3/c10-8-6(4-14)3-5(1-2-13)7(15-8)9(11)12/h3,9H,1H2
• InChI Key： KMZIYYNQWBVYLD-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(CC#N)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.8
• Topological Polar Surface Area: 60.5

Additional information on 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile

Professional Introduction to 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806868-94-9)

2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806868-94-9, represents a sophisticated molecular structure that combines several functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a chloro substituent, a cyano group, and a difluoromethyl moiety on a pyridine core imparts unique reactivity and potential pharmacological properties, which have been extensively explored in recent years.

The compound’s structure is particularly intriguing due to its ability to serve as a versatile building block in the development of novel therapeutic agents. The chloro group at the 2-position enhances electrophilic substitution reactions, allowing for further functionalization, while the cyano group at the 3-position introduces both electron-withdrawing effects and potential bioactivity. The difluoromethyl group at the 6-position is known to improve metabolic stability and binding affinity in drug candidates. These features make 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile a promising candidate for further investigation in drug discovery programs.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. Pyridine derivatives, in particular, have been extensively studied due to their broad range of biological activities. The specific arrangement of substituents in 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile suggests potential applications in the inhibition of enzymes such as kinases and other targets involved in cancer and inflammatory diseases. For instance, studies have shown that pyridine-based compounds can modulate tyrosine kinase activity, which is crucial for regulating cell proliferation and survival.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The acetonitrile group at the 5-position provides a handle for further chemical transformations, including nucleophilic additions and condensation reactions. These reactions can be leveraged to introduce additional functional groups or to attach larger pharmacophores, thereby expanding the chemical space available for drug design. Researchers have utilized similar strategies to develop novel antiviral and anticancer agents, highlighting the versatility of 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile.

The pharmaceutical industry has increasingly focused on fluorinated compounds due to their enhanced pharmacokinetic properties. The difluoromethyl group in this molecule contributes to its metabolic stability by resisting hydrolysis and oxidation. This characteristic is particularly valuable in drug development, where improving half-life can lead to better therapeutic outcomes. Moreover, fluorine atoms can influence binding interactions with biological targets, often leading to increased potency and selectivity. These attributes make 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile an attractive scaffold for designing next-generation therapeutics.

Recent advances in computational chemistry have also facilitated the exploration of novel derivatives of this compound. Molecular modeling studies have predicted that modifications to the pyridine core or the substituents could lead to enhanced binding affinity or altered selectivity profiles. For example, virtual screening techniques have been employed to identify potential ligands for protein targets relevant to neurological disorders. The structural features of 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile make it an ideal candidate for such high-throughput virtual screening campaigns.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. Pyridine derivatives are known to exhibit interesting electronic properties, making them suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like the cyano and chloro substituents can modulate charge transport properties, which are critical for optimizing device performance. Researchers have explored similar molecules as components in photovoltaic cells and sensors, demonstrating their broad utility beyond traditional drug discovery.

The synthesis of 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include chlorination, cyanation, and fluorination reactions, each of which must be optimized to achieve high yields and purity. Advances in catalytic methods have enabled more efficient routes to these transformations, reducing waste and improving scalability. Such improvements are essential for industrial applications where cost-effectiveness and environmental sustainability are paramount.

The safety profile of this compound is another critical consideration during its development and application. While it does not fall under any hazardous or controlled substance classifications, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this material to prevent skin contact or inhalation exposure. Storage conditions should also be carefully monitored to prevent degradation or unintended reactions.

Future research directions for 2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile may include exploring its role in combination therapies or investigating its potential as an adjuvant in vaccine formulations. The compound’s ability to undergo further derivatization makes it adaptable to various therapeutic strategies. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a starting point for structure-based drug design campaigns targeting neglected tropical diseases.

In conclusion,2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806868-94-9) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutics, while its electronic properties also position it as a candidate for advanced materials applications. As our understanding of molecular interactions continues to evolve,2-Chloro-3-cyano-6-(difluoromethyl)pyridine-5-acetonitrile will undoubtedly play a crucial role in shaping future advancements in both pharmaceuticals and materials science.